6-bromo-N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 6-bromo-N-naphthalen-1-yl-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C20H12BrNO3/c21-14-8-9-18-13(10-14)11-16(20(24)25-18)19(23)22-17-7-3-5-12-4-1-2-6-15(12)17/h1-11H,(H,22,23)
• InChI Key: ZFLQSKLIBOOTIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=CC4=C(C=CC(=C4)Br)OC3=O
• Molecular Formula: C20H12BrNO3
• Molecular Weight: 394.2 g/mol

Description

“6-bromo-N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide” is a compound that has been reported to initiate innate immunity against a broad spectrum of viruses and adaptive immune responses in primary human fibroblasts and peripheral-blood mononuclear cells (PBMCs).

Scientific Research Applications

Chemical Synthesis and Reactivity

6-Bromo-N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide has been studied in the context of chemical synthesis and reactivity. For instance, its reactions with zinc enolates derived from 1-aryl-2,2-dibromoalkanones have been explored. These reactions lead to the formation of various complex compounds such as cis-N-aryl-1-aroyl-1-alkyl-2-oxo-1a,7b-dihydrocyclopropa[c]chromene-1a-carboxamides (Shchepin et al., 2005).

Physical Properties

Studies have also been conducted on the physico-chemical properties of related compounds. For instance, the synthesis and characterization of homologous series of 2-oxo-2H-chromen-6-yl 6-alkoxy-naphthalene-2-carboxylate, which show a monotropic nematic phase, have been reported. These findings provide insights into the thermal and electrostatic properties of these molecules (Morita et al., 2008).

Crystal Structure Analysis

Crystal structure analysis is another area of research interest. For instance, the crystal structure and Hirshfeld surface analysis of a related coumarin derivative, 6-methyl-2-oxo-N-(quinolin-6-yl)-2H-chromene-3-carboxamide, revealed insights into its molecular planarity and supramolecular interactions (Gomes et al., 2016).

Medicinal Chemistry

In the field of medicinal chemistry, certain derivatives have been synthesized for potential biological activities. For example, a study on the antibacterial activity of 6-bromo-3-(2-bromoacetyl)-2H-chromen-2-one showed its efficacy against certain bacteria, indicating its potential in pharmaceutical applications (Abdel-Aziem et al., 2021).

Mechanism of Action

Target of Action

The primary target of “6-bromo-N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide” is the cGAS-STING pathway . This pathway is a part of the innate immune system and plays a crucial role in detecting pathogens and mediating fundamental innate antimicrobial immunity .

Mode of Action

This compound acts as an agonist for the human STING (h-STING) pathway . It interacts with its targets and initiates innate immunity against a broad spectrum of viruses . The treatment of primary human fibroblasts with this agonist induces an antiviral state that inhibits several flavivirus infections .

Pharmacokinetics

The compound’s interaction with the cgas-sting pathway suggests it has sufficient bioavailability to exert its effects .

Result of Action

The activation of the cGAS-STING pathway by this compound results in the induction of an antiviral state that inhibits several flavivirus infections . It also induces proinflammatory cytokine responses, consequently regulating the activation of CD4+ and CD8+ lymphocytes .

Future Directions

The cGAS-STING pathway, in which this compound plays a role, is being studied for its potential in treating autoimmune diseases and cancer. Targeting this pathway can alleviate autoimmune symptoms and could be a potential drug target for treating cancer.